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Introduction

N,N'-Diisopropylcarbodiimide (DIC) is a widely utilized coupling reagent in organic synthesis,

particularly in peptide and amide bond formation. Its liquid form offers handling advantages

over solid carbodiimides like DCC. However, DIC is a hazardous chemical, classified as

flammable, highly toxic, corrosive, and a potent sensitizer.[1][2][3][4][5] Improper handling and

disposal can lead to significant safety and environmental risks. This guide provides essential,

step-by-step procedures for the safe disposal of DIC, targeting researchers, scientists, and

drug development professionals. It includes immediate safety information, operational plans for

waste handling, and a detailed protocol for chemical neutralization prior to disposal.

Immediate Safety and Hazard Information
Before handling DIC, it is crucial to be aware of its associated hazards:

Flammability: DIC is a flammable liquid with a flashpoint of approximately 33°C.[6] Vapors

can form explosive mixtures with air and may travel a considerable distance to an ignition

source.[3][7]

Toxicity: It is fatal if inhaled and toxic if it comes into contact with skin.[1][3][4] Exposure can

cause severe eye damage and irritation to the skin and respiratory system.[2][3]

Sensitization: DIC is a known strong skin sensitizer and may cause allergic skin reactions or

asthma-like symptoms if inhaled.[1][2][3][5]
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Reactivity: It reacts with water, acids, and oxidizing agents.[4][7] The reaction with water

forms N,N'-diisopropylurea.[7]

Always work in a well-ventilated chemical fume hood and wear appropriate Personal Protective

Equipment (PPE), including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety

goggles or a face shield.[1][2][8]

Quantitative Data for N,N'-Diisopropylcarbodiimide
The following table summarizes key quantitative data for DIC, essential for safe handling and

storage.

Property Value Citations

CAS Number 693-13-0 [4][7]

Molecular Formula C₇H₁₄N₂ [5][9]

Molar Mass 126.20 g/mol [5]

Appearance Colorless to yellow liquid [7][9]

Density 0.806 - 0.815 g/mL at 20-25°C [5][7][9]

Boiling Point 145-148 °C [5][7][9]

Flash Point ~33 °C (93 °F) [6][9]

Vapor Pressure 5.1 - 9.79 mmHg at 25°C [7]

Storage Temperature
2-8°C, under inert gas,

moisture sensitive
[1][9]

Disposal Procedures
The primary and mandatory method for disposing of DIC is through a licensed and approved

hazardous waste disposal company.[1][4][10] This applies to unused (virgin) product,

contaminated materials, and empty containers.

Operational Plan: Standard Disposal
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Segregation: Keep DIC waste separate from all other waste streams. Do not mix it with other

solvents or chemicals.[1]

Labeling: Ensure the waste container is clearly and accurately labeled as "Hazardous Waste:

N,N'-Diisopropylcarbodiimide" and includes appropriate hazard symbols (e.g., flammable,

toxic, corrosive).

Containerization: Use a dedicated, properly sealed, and compatible container. Leave the

original product in its container if possible.[1] Handle uncleaned empty containers as you

would the product itself.[1]

Storage: Store the waste container in a designated, well-ventilated, and cool secondary

containment area, away from heat, sparks, and incompatible materials like acids and

oxidizers.[1][3]

Arrangement for Pickup: Contact your institution's Environmental Health & Safety (EHS)

office or a licensed chemical waste contractor to arrange for pickup and disposal in

accordance with all local, regional, and national regulations.[1][3][4]

Experimental Protocol: Chemical Neutralization
(Quenching) of DIC Waste
For laboratory settings, small quantities of residual DIC in reaction vessels or dilute waste

streams can be chemically neutralized (quenched) to a less hazardous byproduct (N,N'-

diisopropylurea) before being collected for final disposal. Carbodiimides are known to be

decomposed by aqueous acids.[1] This protocol outlines a method for quenching DIC with a

dilute acid solution.

Disclaimer:This procedure should be performed with extreme caution in a chemical fume hood

with appropriate PPE. It is intended for trained laboratory personnel. Always consult your

institution's safety protocols before proceeding. The final neutralized mixture must still be

disposed of as hazardous waste.

Objective: To hydrolyze residual N,N'-Diisopropylcarbodiimide (DIC) into the more stable and

less reactive N,N'-diisopropylurea.
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Materials:

DIC waste (e.g., residual amounts in a reaction flask).

A suitable solvent for dilution if needed (e.g., Tetrahydrofuran (THF) or Dichloromethane

(DCM)).

1 M Acetic Acid solution.

Stir plate and stir bar.

Appropriate reaction vessel (e.g., round-bottom flask) of a size at least 5 times the volume of

the waste.

Ice bath.

Methodology:

Preparation:

Place the reaction vessel containing the DIC waste on a stir plate within a certified

chemical fume hood.

If the DIC is concentrated, dilute it carefully with an equal volume of a compatible solvent

like THF to better manage the reaction exotherm.

Begin stirring the solution.

Place the reaction vessel in an ice bath to cool.

Quenching Reaction:

Slowly, add the 1 M acetic acid solution dropwise to the stirring, cooled DIC solution. A

significant exotherm may be observed. Maintain a slow addition rate to keep the

temperature under control.

Stoichiometry: A general rule is to add at least 2 molar equivalents of water (from the

aqueous acid) for every mole of DIC. Using a dilute acid like 1 M acetic acid ensures a
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sufficient excess of water and catalyzes the hydrolysis.

Continue stirring the mixture in the ice bath for at least 1 hour after the addition is

complete to ensure the reaction goes to completion.

Verification (Optional but Recommended):

The disappearance of the characteristic N=C=N stretch of the carbodiimide group (around

2117 cm⁻¹) can be monitored by infrared (IR) spectroscopy to confirm the completion of

the reaction.

Final Disposal:

Once the reaction is complete, allow the mixture to warm to room temperature.

Transfer the neutralized mixture to a designated hazardous waste container.

Label the container appropriately (e.g., "Neutralized N,N'-Diisopropylcarbodiimide waste

in Acetic Acid/THF") and include all components.

Arrange for pickup and disposal through your institution's EHS office or a licensed waste

contractor. Do not pour the neutralized mixture down the drain.[1][3][6][7]

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow and decision-making process for the

proper disposal of N,N'-Diisopropylcarbodiimide.
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Generate DIC Waste
(Unused, Contaminated, Empty Container)

Assess Waste Type

Bulk Unused DIC or
Concentrated Waste

Concentrated

Small Quantity Residual or
Dilute Waste Stream

Dilute / Residual

Secure in Original or
Designated Waste Container

Work in Fume Hood
Wear Full PPE

Step-by-Step Neutralization Protocol:
1. Cool waste in ice bath.

2. Slowly add 1M Acetic Acid.
3. Stir for 1 hour.

Collect Neutralized Mixture
in Waste Container

Label Container:
'Hazardous Waste: DIC'

List all components & hazards.

Store in Cool, Ventilated
Secondary Containment

Arrange Pickup by Licensed
Hazardous Waste Contractor

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of N,N'-Diisopropylcarbodiimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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